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Compound of Interest

Compound Name:
6-Fluoro-1H-indazole-5-

carbonitrile

Cat. No.: B1344723 Get Quote

Technical Dossier: 6-Fluoro-1H-indazole-5-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physicochemical properties of

6-Fluoro-1H-indazole-5-carbonitrile, a heterocyclic compound of interest in medicinal

chemistry and drug discovery. The information is presented to support research and

development activities.

Physicochemical Data
The fundamental molecular properties of 6-Fluoro-1H-indazole-5-carbonitrile are

summarized in the table below. These values are critical for experimental design, including

reaction stoichiometry, analytical characterization, and formulation development.

Parameter Value Reference

Molecular Formula C₈H₄FN₃ [1]

Molecular Weight 161.14 g/mol [1]

CAS Number 633327-11-4 [1]
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Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 6-Fluoro-1H-indazole-5-
carbonitrile are often proprietary or described within patent literature. For researchers

requiring specific synthetic methodologies, a thorough review of chemical synthesis databases

and patent filings is recommended. Standard analytical procedures for compound

characterization would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.

Mass Spectrometry (MS): To confirm the molecular weight and elemental composition.

High-Performance Liquid Chromatography (HPLC): To determine purity.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name and its

fundamental molecular identifiers.
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Chemical Identity and Molecular Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1344723?utm_src=pdf-body
https://www.benchchem.com/product/b1344723?utm_src=pdf-body
https://www.benchchem.com/product/b1344723?utm_src=pdf-body-img
https://www.benchchem.com/product/b1344723?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/633327-11-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [6-Fluoro-1H-indazole-5-carbonitrile molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344723#6-fluoro-1h-indazole-5-carbonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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